Cas no 1517495-25-8 ((1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride)

• Product Name: (1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride
• CAS No: 1517495-25-8
• MF: C₆H₈ClNO₂S
• MW: 193.651219367981
• CID: 6279077
• PubChem ID: 83531118
• Update Time: 2025-05-23

(1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride
• EN300-1989985
• 1517495-25-8

• Inchi： 1S/C6H8ClNO2S/c1-8-4-2-3-6(8)5-11(7,9)10/h2-4H,5H2,1H3
• InChI Key： SYGWQQDPEMGQOH-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC=CN1C)(=O)=O

Computed Properties

• Exact Mass: 192.9964274g/mol
• Monoisotopic Mass: 192.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles

Additional information on (1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride

(1-Methyl-1H-Pyrrol-2-yl)Methanesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 1517495-25-8, commonly referred to as (1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a pyrrole ring with a sulfonyl chloride group. The pyrrole ring is a five-membered aromatic heterocycle containing one nitrogen atom, while the sulfonyl chloride group introduces reactivity and functional versatility to the molecule. This combination makes it a valuable intermediate in the synthesis of various bioactive compounds and materials.

Recent advancements in synthetic chemistry have highlighted the potential of (1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride as a key building block in drug discovery. Researchers have explored its role in constructing complex molecular frameworks, particularly in the development of novel antibiotics and anticancer agents. The sulfonyl chloride group is known for its ability to act as an electrophilic agent, facilitating nucleophilic substitutions and enabling the formation of diverse chemical bonds. This property has been exploited in the creation of bioisosteres, which are molecules with similar physical properties but different chemical structures, offering new avenues for therapeutic innovation.

One of the most notable applications of this compound is in the synthesis of sulfonamide derivatives, which are widely used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. Studies have shown that (1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride can be efficiently converted into sulfonamides through nucleophilic substitution reactions with amines. These derivatives exhibit promising pharmacological profiles, including high bioavailability and target specificity, making them attractive candidates for drug development.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. The pyrrole ring contributes to the molecule's aromaticity and conjugation, properties that are desirable in the design of organic semiconductors and conductive polymers. Recent research has demonstrated that derivatives of this compound can be incorporated into polymer frameworks to enhance their electronic properties, paving the way for advancements in flexible electronics and optoelectronic devices.

The synthesis of (1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding pyrrole derivative. Key steps include alkylation, sulfonation, and chlorination reactions, each requiring precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies have focused on improving the efficiency and sustainability of these processes, often employing catalytic systems or green chemistry principles.

From a toxicological perspective, understanding the safety profile of (1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride is crucial for its safe handling and application. Studies have indicated that exposure to this compound may pose risks due to its reactivity; however, proper protective measures can mitigate these hazards. Regulatory guidelines emphasize the importance of adhering to established safety protocols when working with such chemicals.

Looking ahead, ongoing research continues to uncover new potential applications for this compound. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical transformations and material designs. As advancements in synthetic methods and analytical techniques continue to evolve, so too will our ability to harness the full potential of (1-methyl-1H-pyrrol-2-yl)methanesulfonyl chloride in various scientific domains.